Cas no 862194-16-9 ((2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one)

• Product Name: (2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one
• CAS No: 862194-16-9
• MF: C₁₆H₁₂N₂O₃S
• MW: 312.343082427979
• CID: 6135862
• PubChem ID: 135629660
• Update Time: 2025-07-01

(2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one
• (5Z)-5-[(E)-3-(furan-2-yl)prop-2-enylidene]-2-(4-hydroxyanilino)-1,3-thiazol-4-one
• 4(5H)-Thiazolone, 5-[3-(2-furanyl)-2-propen-1-ylidene]-2-[(4-hydroxyphenyl)amino]-
• (2Z,5E)-5-((E)-3-(furan-2-yl)allylidene)-2-((4-hydroxyphenyl)imino)thiazolidin-4-one
• SR-01000014232
• 862194-16-9
• (5E)-5-[(E)-3-(furan-2-yl)prop-2-enylidene]-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one
• F1688-1593
• AKOS002215953
• SR-01000014232-1
• (2Z,5E)-5-[(2E)-3-(furan-2-yl)prop-2-en-1-ylidene]-2-[(4-hydroxyphenyl)imino]-1,3-thiazolidin-4-one

• Inchi： 1S/C16H12N2O3S/c19-12-8-6-11(7-9-12)17-16-18-15(20)14(22-16)5-1-3-13-4-2-10-21-13/h1-10,19H,(H,17,18,20)
• InChI Key： FARBORZZVJAVDC-UHFFFAOYSA-N
• SMILES： S1C(=CC=CC2=CC=CO2)C(=O)N=C1NC1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 312.05686342g/mol
• Monoisotopic Mass: 312.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on (2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one

Chemical Profile of (2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one (CAS No. 862194-16-9)

(2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one, identified by its CAS number 862194-16-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This heterocyclic compound features a fused thiazolidinone core, which is flanked by an imine group and substituted aromatic rings, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of this compound incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a furan moiety at the 3-position of the propadienone unit introduces a polar aromatic ring system, which can participate in various interactions with biological targets. Additionally, the 4-hydroxyphenyl group at the 2-position of the imine moiety enhances the compound's solubility and potential for hydrogen bonding interactions within biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacophoric features of this compound more effectively. The thiazolidinone ring system is known to exhibit bioisosteric properties with other heterocycles such as oxazolidinones and tetrazoles, which are commonly found in biologically active molecules. This structural motif has been extensively studied for its role in stabilizing protein-ligand interactions and modulating enzyme activity.

The imine group in (2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one serves as a versatile pharmacophore that can engage in multiple binding modes with biological targets. This dual functionality has been exploited in the design of novel therapeutic agents that require precise spatial orientation within the binding pocket of a target protein or enzyme. The hydrophobicity and electronic distribution around the imine group also contribute to its ability to interact with hydrophobic pockets or engage in π-stacking interactions with aromatic residues.

In the context of current research trends, this compound represents an intriguing scaffold for developing novel pharmaceuticals. The integration of a furan ring with a thiazolidinone core creates a unique chemical entity that may exhibit properties distinct from traditional drug candidates. Such structural features have been associated with enhanced bioavailability and improved metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of this molecule is its potential to act as a multitargeted ligand. By incorporating multiple pharmacophoric elements into a single scaffold, researchers can design compounds that simultaneously modulate several biological pathways or targets. This approach has gained traction in recent years due to its ability to address complex diseases that involve multiple dysregulated pathways. The presence of both hydrophilic (hydroxyl group) and lipophilic (furan ring) regions further enhances its multitargeting capability.

Experimental studies have begun to elucidate the biological activities of (2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one. Initial assays have shown promising results in inhibiting certain enzymes and receptors relevant to inflammation and oxidative stress. These findings align with the growing interest in developing therapeutics that target these pathways for treating chronic diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies have been employed to construct the thiazolidinone core while introducing the necessary substituents at strategic positions. Techniques such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations have been particularly useful in achieving high yields and regioselectivity during synthesis.

The pharmacokinetic profile of this molecule is another area of active investigation. Researchers are employing computational tools to predict absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) properties early in the drug discovery process. These predictions help guide optimization efforts toward improving drug-like properties such as solubility, permeability, and metabolic stability.

Future studies are likely to focus on exploring derivatives of this compound to enhance its potency and selectivity. By modifying substituents on the furan ring or adjusting the electronic properties of the imine group, researchers can fine-tune its interaction with biological targets. Additionally, exploring different stereochemical configurations may reveal novel biological activities that were not apparent in the parent compound.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for analyzing complex molecular structures like this one. Predictive models can identify potential binding sites within proteins or enzymes based on structural features alone, accelerating the identification of lead compounds for further optimization.

In conclusion, (2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one represents a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic cores positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this molecule, it is likely to remain a cornerstone in medicinal chemistry innovation.